1-(2-(Diethylamino)ethyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-5-(3-hydroxyphenyl)-1H-pyrrol-2(5H)-one 1-(2-(Diethylamino)ethyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-5-(3-hydroxyphenyl)-1H-pyrrol-2(5H)-one
Brand Name: Vulcanchem
CAS No.: 618074-95-6
VCID: VC16288245
InChI: InChI=1S/C24H27FN2O5/c1-4-26(5-2)11-12-27-21(15-7-6-8-17(28)13-15)20(23(30)24(27)31)22(29)16-9-10-19(32-3)18(25)14-16/h6-10,13-14,21,28-29H,4-5,11-12H2,1-3H3/b22-20+
SMILES:
Molecular Formula: C24H27FN2O5
Molecular Weight: 442.5 g/mol

1-(2-(Diethylamino)ethyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-5-(3-hydroxyphenyl)-1H-pyrrol-2(5H)-one

CAS No.: 618074-95-6

Cat. No.: VC16288245

Molecular Formula: C24H27FN2O5

Molecular Weight: 442.5 g/mol

* For research use only. Not for human or veterinary use.

1-(2-(Diethylamino)ethyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-5-(3-hydroxyphenyl)-1H-pyrrol-2(5H)-one - 618074-95-6

Specification

CAS No. 618074-95-6
Molecular Formula C24H27FN2O5
Molecular Weight 442.5 g/mol
IUPAC Name (4E)-1-[2-(diethylamino)ethyl]-4-[(3-fluoro-4-methoxyphenyl)-hydroxymethylidene]-5-(3-hydroxyphenyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C24H27FN2O5/c1-4-26(5-2)11-12-27-21(15-7-6-8-17(28)13-15)20(23(30)24(27)31)22(29)16-9-10-19(32-3)18(25)14-16/h6-10,13-14,21,28-29H,4-5,11-12H2,1-3H3/b22-20+
Standard InChI Key YHWUDLQQNZOPOB-LSDHQDQOSA-N
Isomeric SMILES CCN(CC)CCN1C(/C(=C(/C2=CC(=C(C=C2)OC)F)\O)/C(=O)C1=O)C3=CC(=CC=C3)O
Canonical SMILES CCN(CC)CCN1C(C(=C(C2=CC(=C(C=C2)OC)F)O)C(=O)C1=O)C3=CC(=CC=C3)O

Introduction

The compound 1-(2-(Diethylamino)ethyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-5-(3-hydroxyphenyl)-1H-pyrrol-2(5H)-one is a complex organic molecule belonging to the pyrrolone class, which includes cyclic compounds containing a pyrrole ring. This compound is structurally similar to other pyrrolones, such as 1-[2-(diethylamino)ethyl]-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one, which has been documented with a CAS number of 618074-77-4 and a molecular formula of C25H29FN2O5 .

Synthesis and Analysis

The synthesis of pyrrolones typically involves multi-step organic reactions. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to analyze the purity and structure of synthesized compounds.

Synthesis Steps:

  • Starting Materials: Typically involve aromatic aldehydes, amines, and other organic precursors.

  • Reaction Conditions: Often involve refluxing in solvents like ethanol with catalysts.

  • Purification: HPLC and NMR are used to ensure purity and structural integrity.

Potential Biological Activity

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